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Compound of Interest

Compound Name: 4-Fluoropyridine 1-oxide

Cat. No.: B569734 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the proper handling and storage of 4-Fluoropyridine 1-oxide.

Frequently Asked Questions (FAQs)
Q1: What is 4-Fluoropyridine 1-oxide and what are its key properties?

4-Fluoropyridine 1-oxide is a fluorinated heterocyclic compound. Below is a summary of its

key chemical properties.

Property Value

Molecular Formula C₅H₄FNO

Molecular Weight 113.09 g/mol [1]

CAS Number 124666-05-3

IUPAC Name 4-fluoro-1-oxidopyridin-1-ium[1]

Synonyms
4-Fluoropyridine-N-oxide, Pyridine, 4-fluoro-, 1-

oxide[1]

Q2: What are the primary hazards associated with 4-Fluoropyridine 1-oxide?
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While a specific Safety Data Sheet (SDS) for 4-Fluoropyridine 1-oxide is not readily available,

data from closely related compounds such as fluorinated pyridines and pyridine N-oxides

suggest the following primary hazards. It is crucial to handle this compound with care.

Hazard Description

Toxicity
Likely toxic if swallowed, in contact with skin, or

inhaled.

Irritation
May cause skin, eye, and respiratory irritation.

[2][3]

Flammability
Related pyridine compounds are flammable;

handle away from ignition sources.[4][5][6]

Q3: What are the recommended storage conditions for 4-Fluoropyridine 1-oxide?

Proper storage is critical to maintain the integrity of 4-Fluoropyridine 1-oxide.

Parameter Recommendation

Temperature
Store in a cool, dry place. A recommended

temperature is 0-8 °C.

Atmosphere

Store in a well-ventilated area.[2][7][8] For

hygroscopic compounds like Pyridine N-oxide,

storing under an inert gas is recommended.[7]

Container Keep container tightly closed.[2][7][9]

Light
Protect from direct sunlight and other heat

sources.[8]

Q4: What materials are incompatible with 4-Fluoropyridine 1-oxide?

Based on information for related compounds, avoid contact with the following:

Strong oxidizing agents[5][6]
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Strong acids[5][6]

Acid chlorides[5][6]

Acid anhydrides[5]

Carbon dioxide (CO2)[5]

Troubleshooting Guide
Problem 1: The compound has changed color or appearance.

Possible Cause: This may indicate degradation or contamination. 4-Fluoropyridine has been

noted to form brown solids when neutralized in aqueous solutions, which is attributed to

polymerization and hydrolysis.[10]

Solution: Do not use the compound if its appearance has significantly changed. It is

recommended to acquire a fresh batch. To prevent this, always store the compound under

the recommended conditions and handle it in a dry, inert atmosphere whenever possible.

Problem 2: Inconsistent experimental results.

Possible Cause 1: Compound Degradation. The stability of 4-fluoropyridine is compromised

in aqueous and acidic conditions, leading to the formation of N-(4-pyridyl)-4-pyridone.[11] It

is highly probable that 4-Fluoropyridine 1-oxide is also susceptible to hydrolysis.

Solution 1: Ensure that all solvents and reagents used are anhydrous. If the reaction must be

performed in an aqueous or protic solvent, consider the stability of the compound under your

specific experimental conditions. A small-scale stability test might be necessary.

Possible Cause 2: Hygroscopic Nature. Pyridine N-oxide is known to be hygroscopic.[9] If 4-
Fluoropyridine 1-oxide has absorbed moisture, it can affect its reactivity and the

stoichiometry of your reaction.

Solution 2: Handle the compound in a glove box or under a dry, inert atmosphere. Use

freshly opened containers or material that has been properly stored in a desiccator.
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Experimental Protocols
Protocol 1: General Handling Procedure

This protocol outlines the essential steps for safely handling 4-Fluoropyridine 1-oxide in a

laboratory setting.

Engineering Controls: Always work in a certified chemical fume hood to minimize inhalation

exposure.[8]

Personal Protective Equipment (PPE):

Wear chemical safety goggles or a face shield.[2][7]

Wear a lab coat.[8]

Use chemically resistant gloves (e.g., nitrile gloves).[8] Always inspect gloves before use

and wash hands after handling.[7]

Dispensing:

Use non-sparking tools for handling.[2]

Avoid generating dust or aerosols.[7]

If the compound is a solid, handle it in a way that minimizes dust formation.

Cleaning and Disposal:

Clean up spills immediately using absorbent materials like sand or vermiculite and place in

a sealed container for disposal.[8]

Dispose of waste according to local, state, and federal regulations. Do not pour down the

drain.[8]

Protocol 2: Small-Scale Stability Test in Aqueous Solution
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This protocol can be used to assess the stability of 4-Fluoropyridine 1-oxide in your

experimental buffer or solvent system.

Preparation: Prepare a stock solution of 4-Fluoropyridine 1-oxide in an anhydrous organic

solvent (e.g., acetonitrile).

Incubation: Add a known amount of the stock solution to your aqueous buffer or solvent

system to achieve the desired final concentration.

Time Points: Aliquot the solution into several vials and incubate at your experimental

temperature.

Analysis: At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), quench the reaction (if

necessary) and analyze the sample by a suitable analytical method such as HPLC, LC-MS,

or NMR to monitor for the appearance of degradation products.

Data Interpretation: A decrease in the peak area of the parent compound and the

appearance of new peaks will indicate instability.
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Caption: Recommended workflow for handling 4-Fluoropyridine 1-oxide.
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Caption: Troubleshooting logic for inconsistent experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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